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Compound of Interest

Compound Name: Acetone-d6

Cat. No.: B032918 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of Acetone-d6, tailored for researchers, scientists, and professionals in drug

development. By adhering to these protocols, you can minimize risks and ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Acetone-d6 is a highly flammable liquid and vapor that can cause serious eye irritation and

may lead to drowsiness or dizziness.[1][2][3] Repeated exposure can cause skin to become dry

or crack.[2][4][5] Therefore, strict adherence to safety protocols and the use of appropriate

personal protective equipment are imperative.

Required Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting EN 166 or ANSI

Z.87.1 standards. A face shield

should be worn over goggles

when there is a significant risk

of splashing.[6][7]

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2][3]

Hand Protection

Chemical-resistant gloves,

such as butyl rubber or milled

butyl rubber gloves.[8][9]

Disposable nitrile gloves may

be used for incidental contact

but should be changed

immediately upon

contamination.[6]

To prevent skin contact, which

can lead to irritation and

dryness.[2][4][5]

Body Protection

A flame-retardant lab coat

worn over clothing made of

natural fibers (e.g., cotton).[10]

Impervious clothing and

aprons are also

recommended.[9][11]

To protect against splashes

and in the event of a fire.

Synthetic fibers can melt and

adhere to the skin.

Respiratory Protection

Generally not required with

adequate ventilation.[8] In

case of insufficient ventilation,

large spills, or emergencies, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[8]

To prevent inhalation of

vapors, which can cause

drowsiness and dizziness.[1]

[2][3]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ventilation: Always handle Acetone-d6 in a well-ventilated area.[1][2][12] A chemical fume

hood is the preferred engineering control.
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Ignition Sources: Before handling, ensure that all potential ignition sources are removed from

the area. This includes open flames, hot surfaces, sparks from electrical equipment, and

static discharge.[1][3][13] Use only non-sparking tools.[1][3]

Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge.[1][3][12]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire

extinguisher (dry chemical, carbon dioxide, or alcohol-resistant foam) are readily accessible.

[2][9][13]

2. Handling Procedure:

Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Keep the

container opening as small as possible and away from your breathing zone.

Container Sealing: Keep the container tightly closed when not in use to prevent the escape

of vapors.[1][2][5] If a container has been opened, it must be carefully resealed and kept

upright to prevent leakage.[1][11]

3. Post-Handling:

Decontamination: Clean the work area thoroughly after handling is complete.

Hand Washing: Wash hands thoroughly with soap and water after handling Acetone-d6,

even if gloves were worn.[1][11]

Storage: Store Acetone-d6 in a cool, dry, and well-ventilated area away from incompatible

materials such as oxidizing agents.[5][11] The storage area should be a designated flame-

proof area.[14]

Disposal Plan: Managing Acetone-d6 Waste
1. Waste Segregation and Collection:
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Hazardous Waste: Acetone-d6 and any materials contaminated with it (e.g., gloves, paper

towels, pipette tips) are considered hazardous waste and must be disposed of accordingly.

[14][15]

Waste Containers: Collect waste in a designated, properly labeled, and leak-proof container.

The container should be kept closed except when adding waste.

2. Disposal Methods:

Licensed Disposal Company: Arrange for the disposal of Acetone-d6 waste through a

licensed hazardous waste disposal company.[11]

Solvent Reclamation: Consider solvent reclamation or regeneration as a potential disposal

option.[12]

Prohibited Disposal:Do not pour Acetone-d6 down the drain, as it can contaminate water

sources.[1][15][16] Do not allow it to evaporate in the fume hood as a means of disposal.

Quantitative Data Summary
Property Value

Molecular Formula C3D6O

Molecular Weight 64.13 g/mol [8]

Boiling Point 55 °C / 131 °F[8][17]

Melting Point -93 °C / -135.4 °F[8][17]

Flash Point -20 °C / -4 °F[8]

Autoignition Temperature 540 °C / 1004 °F[8][17]

Flammability Limits
Lower: 2.5% by volume, Upper: 13% by

volume[8]

Vapor Density 2.0 (Air = 1)[17]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Acetone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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